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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing Indocyanine Green-trans-

cyclooctene (ICG-TCO) in flow cytometry applications. This powerful tool enables the highly

specific and efficient labeling of cells for analysis, leveraging the principles of bioorthogonal

chemistry.

Introduction to ICG-TCO and Bioorthogonal
Labeling
Indocyanine Green (ICG) is a near-infrared (NIR) fluorescent dye with a well-established safety

profile, approved for clinical use. When coupled with trans-cyclooctene (TCO), it becomes a

key component in a bioorthogonal labeling strategy. This strategy relies on the inverse-

electron-demand Diels-Alder (iEDDA) reaction, a rapid and highly specific "click chemistry"

reaction between TCO and a tetrazine (Tz) moiety.[1] This reaction proceeds efficiently under

physiological conditions, making it ideal for labeling living cells with minimal perturbation.

The "pre-targeting" approach is commonly employed. In this method, a biomolecule of interest

on the cell surface (e.g., an antibody target) is first labeled with a TCO group. Subsequently,
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the ICG-TCO conjugate is introduced and specifically reacts with the tetrazine-modified target,

resulting in fluorescently labeled cells that can be analyzed by flow cytometry.

Key Advantages of ICG-TCO for Flow Cytometry
High Specificity: The bioorthogonal nature of the TCO-tetrazine reaction ensures minimal off-

target labeling, leading to a high signal-to-noise ratio.

Near-Infrared Fluorescence: ICG's emission in the NIR spectrum (~810-830 nm) minimizes

autofluorescence from biological samples, enhancing sensitivity.[2][3][4]

Biocompatibility: The reaction occurs under physiological conditions without the need for

toxic catalysts.

Versatility: This method can be adapted to label a wide range of cellular targets by modifying

the targeting molecule (e.g., antibody, ligand) with TCO.

Experimental Workflow and Signaling Pathway
The general workflow for a pre-targeting experiment using ICG-TCO for flow cytometry involves

the initial labeling of a cellular target with a TCO-modified molecule, followed by the "click"

reaction with a tetrazine-modified ICG probe.
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Caption: Pre-targeting workflow for ICG-TCO labeling in flow cytometry.

Experimental Protocols
Protocol 1: Preparation of TCO-Modified Antibodies
This protocol describes the modification of a primary antibody with a TCO-NHS ester for use in

a pre-targeting strategy.

Materials:

Primary antibody of interest (in an amine-free buffer, e.g., PBS, pH 7.4)

TCO-PEGn-NHS ester (n can be varied to optimize linker length)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Desalting column (e.g., Sephadex G-25)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

Antibody Preparation: Prepare the antibody solution at a concentration of 1-10 mg/mL in an

amine-free buffer.

TCO-NHS Ester Stock Solution: Immediately before use, dissolve the TCO-PEGn-NHS ester

in DMSO to a concentration of 10-20 mM.

Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester stock solution to

the antibody solution. The optimal ratio should be determined empirically.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

mixing, protected from light.

Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration

of 50-100 mM and incubate for 10-15 minutes at room temperature.

Purification: Remove the unreacted TCO-NHS ester using a desalting column equilibrated

with the desired storage buffer (e.g., PBS).

Characterization: Determine the degree of labeling (DOL) by comparing the mass of the

labeled and unlabeled antibody using mass spectrometry.

Protocol 2: Staining of Cells with TCO-Modified
Antibody and ICG-Tetrazine
This protocol outlines the two-step staining procedure for flow cytometry analysis.

Materials:

Single-cell suspension of target cells

TCO-modified antibody (from Protocol 1)
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ICG-Tetrazine

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

Wash Buffer (e.g., PBS)

Procedure:

Cell Preparation: Prepare a single-cell suspension at a concentration of 1 x 10^6 cells/mL in

Flow Cytometry Staining Buffer.

Pre-targeting with TCO-Antibody:

Add the TCO-modified antibody to the cell suspension at a pre-determined optimal

concentration.

Incubate for 30-60 minutes at 4°C, protected from light.

Wash the cells twice with 2 mL of cold Wash Buffer to remove unbound antibody.

Centrifuge at 300-400 x g for 5 minutes for each wash.

ICG-Tetrazine Labeling:

Prepare a fresh solution of ICG-Tetrazine in Flow Cytometry Staining Buffer at a

concentration of 1-10 µM (the optimal concentration should be determined empirically).

Resuspend the cell pellet in the ICG-Tetrazine solution.

Incubate for 15-30 minutes at room temperature, protected from light.

Final Washes:

Wash the cells twice with 2 mL of Flow Cytometry Staining Buffer.

Flow Cytometry Analysis:

Resuspend the final cell pellet in an appropriate volume of Flow Cytometry Staining Buffer.
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Analyze the cells on a flow cytometer equipped with a near-infrared laser for excitation

(e.g., 785 nm) and an appropriate emission filter for ICG (e.g., >810 nm).

Data Presentation
The following tables provide an example of how to present quantitative data from an ICG-TCO
flow cytometry experiment.

Table 1: Optimization of ICG-Tetrazine Staining Concentration

ICG-Tetrazine
Concentration (µM)

Mean Fluorescence
Intensity (MFI)

% Positive Cells

0.1 150 ± 20 5%

0.5 800 ± 75 45%

1.0 2500 ± 210 92%

5.0 2650 ± 230 93%

10.0 2700 ± 250 94%

Control (no ICG-Tz) 50 ± 10 <1%

Table 2: Comparison of ICG-TCO with a Conventional Fluorophore

Labeling Method Target Cell MFI
Non-Target Cell
MFI

Signal-to-Noise
Ratio (Target/Non-
Target)

ICG-TCO (Pre-

targeting)
2550 ± 220 60 ± 15 42.5

Conventional APC-

Antibody
1800 ± 150 120 ± 30 15.0
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Problem Possible Cause Solution

Weak or No Signal
Insufficient TCO labeling of the

antibody.

Optimize the TCO-NHS ester

to antibody molar ratio.

Low expression of the target

antigen.

Use a cell line with higher

target expression or amplify

the signal with a secondary

antibody.

Inefficient ICG-Tetrazine

reaction.

Increase the incubation time or

concentration of ICG-Tetrazine.

Ensure ICG-Tetrazine is fresh.

Incorrect flow cytometer

settings.

Verify the use of appropriate

NIR laser and emission filters

for ICG.

High Background Staining
Non-specific binding of the

TCO-antibody.

Include a blocking step (e.g.,

with Fc block) before antibody

incubation. Titrate the antibody

to the lowest effective

concentration.

Excess unbound ICG-

Tetrazine.

Increase the number of wash

steps after ICG-Tetrazine

incubation.

Cell aggregates.
Filter the cell suspension

before analysis.

High Cell Death Toxicity of reagents.

Reduce incubation times or

reagent concentrations.

Ensure all steps are performed

at the recommended

temperatures.

Logical Relationship Diagram for Troubleshooting
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Caption: A logical flowchart for troubleshooting ICG-TCO flow cytometry experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for ICG-TCO in Flow
Cytometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369987/docs#application-notes-and-protocols-for-
icg-tco-in-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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